Cas no 959406-43-0 (Benzenepropanal, 5-chloro-2,4-difluoro-)

• Product Name: Benzenepropanal, 5-chloro-2,4-difluoro-
• CAS No: 959406-43-0
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• CID: 832810
• PubChem ID: 58000051
• Update Time: 2025-04-19

Benzenepropanal, 5-chloro-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 5-chloro-2,4-difluoro-
• 3-(5-Chloro-2,4-difluorophenyl)propanal
• 959406-43-0
• SCHEMBL12378578

• Inchi： 1S/C9H7ClF2O/c10-7-4-6(2-1-3-13)8(11)5-9(7)12/h3-5H,1-2H2
• InChI Key： OQRIYHHWFNLYJF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)CCC=O)F)F

Computed Properties

• Exact Mass: 204.0153489g/mol
• Monoisotopic Mass: 204.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes